7-(dimethylamino)heptan-2-ol hydrochloride
Overview
Description
7-(Dimethylamino)heptan-2-ol hydrochloride (DMHA) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of the amino acid alanine and is a derivative of the widely studied stimulant octodrine. DMHA has been studied for its potential applications in laboratory experiments, as well as its biochemical and physiological effects.
Mechanism of Action
7-(dimethylamino)heptan-2-ol hydrochloride is thought to act as a stimulant, as it increases the release of norepinephrine and dopamine in the brain. It is thought to act as an agonist at the α2-adrenergic receptor, which is involved in the regulation of norepinephrine and dopamine release. It is also thought to act as an inhibitor of the reuptake of norepinephrine and dopamine, which increases their levels in the brain.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to increase alertness and focus, as well as reduce fatigue. It has also been found to increase heart rate and blood pressure, as well as reduce appetite. This compound has also been found to increase glucose levels in the blood, which could be beneficial for athletes and bodybuilders.
Advantages and Limitations for Lab Experiments
7-(dimethylamino)heptan-2-ol hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is relatively easy to synthesize. It is also relatively stable and has a low toxicity. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in water, which can limit its use in certain experiments. It is also relatively unstable in acidic conditions, which can limit its use in certain types of experiments.
Future Directions
There are several potential future directions for 7-(dimethylamino)heptan-2-ol hydrochloride research. One potential direction is to study its potential as a drug delivery system. Another potential direction is to study its potential applications in the synthesis of organic compounds, such as peptides and amines. Additionally, further research could be done to explore its potential as a stimulant and to determine its effects on other biochemical and physiological processes. Finally, further research could be done to explore its potential as a therapeutic agent for various diseases and conditions.
Synthesis Methods
7-(dimethylamino)heptan-2-ol hydrochloride is synthesized by reacting heptan-2-ol with dimethylamine hydrochloride. This reaction is catalyzed by a base such as sodium hydroxide, and the product is a salt of the dimethylamino group and the heptan-2-ol. This compound can also be synthesized by reacting dimethylamine hydrochloride with heptan-2-one in the presence of a base.
Scientific Research Applications
7-(dimethylamino)heptan-2-ol hydrochloride has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a catalyst in the formation of polyurethanes. It has also been used as a reagent in the synthesis of amines, peptides, and other organic compounds. This compound has also been studied for its potential as a drug delivery system, as it can be used to solubilize and transport drugs to specific tissue sites.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(dimethylamino)heptan-2-ol hydrochloride involves the reaction of 7-hepten-2-ol with dimethylamine followed by quaternization with hydrochloric acid.", "Starting Materials": [ "7-hepten-2-ol", "dimethylamine", "hydrochloric acid" ], "Reaction": [ "7-hepten-2-ol is reacted with excess dimethylamine in the presence of a catalyst such as boron trifluoride etherate to form 7-(dimethylamino)hept-2-ene.", "The 7-(dimethylamino)hept-2-ene is then quaternized with hydrochloric acid to form 7-(dimethylamino)heptan-2-ol hydrochloride." ] } | |
CAS RN |
2567503-45-9 |
Molecular Formula |
C9H22ClNO |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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